Cas no 3609-88-9 (4-bromo-N-(2-phenylethyl)benzenesulfonamide)
3609-88-9 structure
Product Name:4-bromo-N-(2-phenylethyl)benzenesulfonamide
CAS No:3609-88-9
MF:C14H14BrNO2S
MW:340.235461711884
CID:3071237
PubChem ID:795722
Update Time:2025-04-21
4-bromo-N-(2-phenylethyl)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-N-(2-phenylethyl)benzenesulfonamide
- Oprea1_139117
- Benzenesulfonamide, 4-bromo-N-(2-phenylethyl)-
- 3609-88-9
- NIOSH/DB1010000
- 4-Bromo-N-phenethyl-benzenesulfonamide
- p-Bromo-N-phenethylbenzenesulfonamide
- MLS001209476
- HMS2818K06
- CBMicro_017819
- SMR000516694
- BIM-0017672.P001
- STK077866
- SCHEMBL3915476
- AN-652/10794041
- CCG-6419
- Benzenesulfonamide, 4-bromo-N-(phenylethyl)-
- Oprea1_452118
- JHICC02081
- NCGC00245288-01
- DB10100000
- 4-bromo-N-phenethylbenzenesulfonamide
- DB-412469
- Z45509454
- DTXSID301260105
- Benzenesulfonamide, p-bromo-N-phenethyl-
- AKOS000383602
- 4-BROMO-N-(2-PHENYLETHYL)BENZENE-1-SULFONAMIDE
- CHEMBL1485457
-
- Inchi: 1S/C14H14BrNO2S/c15-13-6-8-14(9-7-13)19(17,18)16-11-10-12-4-2-1-3-5-12/h1-9,16H,10-11H2
- InChI Key: VFOBSMYKUKRMRR-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)S(NCCC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 338.99286Da
- Monoisotopic Mass: 338.99286Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 54.6Ų
4-bromo-N-(2-phenylethyl)benzenesulfonamide Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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